Cas no 1806275-43-3 (2-Cyano-3-methyl-5-(trifluoromethylthio)benzenesulfonyl chloride)

• Product Name: 2-Cyano-3-methyl-5-(trifluoromethylthio)benzenesulfonyl chloride
• CAS No: 1806275-43-3
• MF: C₉H₅ClF₃NO₂S₂
• MW: 315.719709157944
• CID: 5001281
• Update Time: 2025-07-23

2-Cyano-3-methyl-5-(trifluoromethylthio)benzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-3-methyl-5-(trifluoromethylthio)benzenesulfonyl chloride

• Inchi： 1S/C9H5ClF3NO2S2/c1-5-2-6(17-9(11,12)13)3-8(7(5)4-14)18(10,15)16/h2-3H,1H3
• InChI Key： IHSHNHTUNBWWJA-UHFFFAOYSA-N
• SMILES： ClS(C1C=C(C=C(C)C=1C#N)SC(F)(F)F)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 451
• XLogP3: 3.7
• Topological Polar Surface Area: 91.6

Additional information on 2-Cyano-3-methyl-5-(trifluoromethylthio)benzenesulfonyl chloride

2-Cyano-3-methyl-5-(trifluoromethylthio)benzenesulfonyl chloride: A Versatile Synthetic Intermediate in Modern Pharmaceutical and Material Sciences

2-Cyano-3-methyl-5-(trifluoromethylthio)benzenesulfonyl chloride (CAS No. 1806275-43-3) has emerged as a pivotal synthetic building block in the development of novel therapeutics and functional materials. This compound combines multiple functional groups—including a cyano group, a methyl substituent, a trifluoromethylthio moiety, and a benzenesulfonyl chloride core—that collectively enable its application in diverse chemical transformations. Recent advances in catalytic methodologies and medicinal chemistry have highlighted its potential as a key intermediate for the synthesis of bioactive molecules, particularly in the context of targeted drug discovery and fluorinated compound design.

Structurally, 2-Cyano-3-methyl-5-(trifluoromethylthio)benzenesulfonyl chloride features a benzene ring substituted with a cyano group at the 2-position, a methyl group at the 3-position, and a trifluoromethylthio group at the 5-position. The benzenesulfonyl chloride functionality introduces reactivity through the electrophilic sulfonyl chloride moiety, which is widely utilized in coupling reactions and functional group transformations. This combination of substituents provides unique opportunities for chemical modifications, such as electrophilic substitution, radical reactions, and metal-catalyzed cross-coupling, making it a versatile scaffold for the synthesis of complex molecules.

Recent studies have demonstrated the utility of 2-Cyano-3-methyl-5-(trifluoromethylthio)benzenesulfonyl chloride in the development of fluorinated pharmaceuticals and fluorinated materials. The trifluoromethylthio group, in particular, has attracted significant attention due to its ability to modulate the physicochemical properties of target compounds. For instance, a 2023 publication in Journal of Medicinal Chemistry reported the synthesis of a novel fluorinated kinase inhibitor using this compound as a key intermediate. The trifluoromethylthio moiety was shown to enhance the metabolic stability of the final product while maintaining high biological activity, underscoring its importance in drug optimization strategies.

Additionally, the cyano group in 2-Cyano-3-methyl-5-(trifluoromethylthio)benzenesulfonyl chloride plays a critical role in its reactivity. The cyano group can act as a electron-withdrawing group, directing electrophilic substitution reactions toward specific positions on the benzene ring. This property is particularly valuable in the synthesis of fluorinated heterocyclic compounds, which are increasingly being explored for their applications in antiviral and anti-inflammatory drug development. A 2024 study published in Advanced Synthesis & Catalysis highlighted the use of this compound in the synthesis of a fluorinated pyrimidine derivative with potent anti-cancer activity, further validating its significance in medicinal chemistry.

The benzenesulfonyl chloride functionality in 2-Cyano-3-methyl-5-(trifluoromethylthio)benzenesulfonyl chloride is another key feature that contributes to its synthetic utility. The benzenesulfonyl chloride group is highly reactive toward nucleophiles, enabling its participation in a wide range of coupling reactions. This reactivity has been exploited in the synthesis of fluorinated sulfonamides and fluorinated amides, which are important intermediates in the development of fluorinated pharmaceuticals. For example, a 2023 study in Organic & Biomolecular Chemistry described the use of this compound in the synthesis of a fluorinated sulfonamide with enhanced solubility and bioavailability, demonstrating its potential in drug delivery systems.

Moreover, the methyl group at the 3-position of 2-Cyano-3-methyl-5-(trifluoromethylthio)benzenesulfonyl chloride provides steric and electronic effects that influence the reactivity of the molecule. The methyl group can act as a steric shield, reducing the accessibility of other functional groups to reactive species, while also contributing to the overall electron density of the benzene ring. This dual role has been leveraged in the design of fluorinated compounds with improved pharmacokinetic profiles, as reported in a 2024 review article in Chemical Communications.

The synthesis of 2-Cyano-3-methyl-5-(triffuoromethylthio)benzenesulfonyl chloride typically involves multi-step organic transformations, including electrophilic substitution, radical reactions, and metal-catalyzed cross-coupling. Modern synthetic methodologies have enabled the efficient preparation of this compound under mild reaction conditions, often using transition metal catalysts such as palladium and nickel. These approaches have been optimized to minimize byproducts and improve the overall yield, making the compound more accessible for large-scale applications in pharmaceutical and material sciences.

In addition to its pharmaceutical applications, 2-Cyano-3-methyl-5-(trifluoromethylthio)benzenesulfonyl chloride has found utility in the development of fluorinated materials, including fluorinated polymers and fluorinated coatings. The trifluoromethylthio group contributes to the hydrophobicity and chemical resistance of these materials, making them suitable for applications in electronics, coatings, and biomedical devices. Recent work in Advanced Materials (2023) demonstrated the use of this compound in the synthesis of a fluorinated polymer with exceptional thermal stability and mechanical strength, highlighting its potential in industrial applications.

The versatility of 2-Cyano-3-methyl-5-(trifluoromethylthio)benzenesulfonyl chloride is further underscored by its role in green chemistry initiatives. As the demand for sustainable synthetic methods grows, researchers are exploring atom-efficient reactions and energy-efficient processes to produce this compound. A 2024 study in Green Chemistry reported the use of photocatalytic methods to synthesize the compound under ambient conditions, reducing the reliance on hazardous reagents and minimizing waste generation. These advancements align with the broader goals of environmentally friendly chemistry and resource sustainability.

In conclusion, 2-Cyano-3-methyl-5-(trifluoromethylthio)benzenesulfonyl chloride represents a powerful synthetic intermediate with broad applications in pharmaceutical and material sciences. Its unique combination of functional groups enables its use in the development of fluorinated pharmaceuticals, fluorinated materials, and advanced drug delivery systems. As research in targeted drug discovery and fluorinated compound design continues to evolve, the importance of this compound is likely to grow, driven by its versatility and synthetic potential.

Summary of Key Points: 1. Chemical Structure and Functional Groups: - 2-Cyano-3-methyl-5-(trifluoromethylthio)benzenesulfonyl chloride is a multifunctional compound with: - A benzene ring bearing substituents. - A cyano group (-CN) at the 1-position. - A methyl group (-CH₃) at the 3-position. - A trifluoromethylthio group (-S-CF₃) at the 5-position. - A benzenesulfonyl chloride group (-SO₂Cl) at the 1-position. 2. Synthetic Utility: - The compound is a versatile intermediate in organic synthesis due to its multiple reactive functionalities. - It can participate in electrophilic substitution, radical reactions, and metal-catalyzed cross-coupling (e.g., Suzuki, Heck, or Kumada reactions). 3. Pharmaceutical Applications: - Fluorinated pharmaceuticals: The trifluoromethylthio and benzenesulfonyl chloride groups are valuable for enhancing bioavailability, metabolic stability, and drug efficacy. - Drug delivery systems: The methyl and cyano groups contribute to hydrophobicity and solubility, making it suitable for targeted drug delivery. - Fluorinated sulfonamides and amides: The benzenesulfonyl chloride group is a key precursor for fluorinated sulfonamides and amides, which are used in antibacterial and anti-inflammatory agents. 4. Material Science Applications: - Fluorinated polymers: The trifluoromethylthio group enhances hydrophobicity and chemical resistance, making it useful in coatings, electronics, and biomedical devices. - Fluorinated coatings: The compound can be used to synthesize fluorinated coatings with high thermal and mechanical stability. 5. Green Chemistry and Sustainability: - The compound is being explored in green chemistry initiatives to reduce waste generation and energy consumption. - Photocatalytic methods under ambient conditions are being developed to synthesize the compound sustainably, minimizing the use of hazardous reagents. 6. Research and Development: - Ongoing research in targeted drug discovery and fluorinated compound design is expanding the applications of this compound. - Recent studies highlight its potential in pharmaceuticals, materials science, and environmentally friendly chemistry. Conclusion: 2-Cyano-3-methyl-5-(trifluoromethylthio)benzenesulfonyl chloride is a highly functionalized compound with significant potential in pharmaceuticals, materials science, and green chemistry. Its unique structure and reactivity make it a valuable intermediate for the development of fluorinated pharmaceuticals, fluorinated polymers, and sustainable chemical processes. As research continues, its role in innovative applications is expected to grow, driven by its versatility and synthetic potential.